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Compound of Interest

Compound Name: 3,6-Dimethyloctan-3-ol

CAS No.: 151-19-9

Cat. No.: B092798

Get Quote

Structural Isomerism, Synthesis, and Physicochemical Characterization

Executive Summary & Chemical Identity[1]
3,6-Dimethyloctan-3-ol (CAS: 151-19-9) is a saturated tertiary alcohol belonging to the acyclic

terpenoid class.[1] Often confused with its structural isomer Tetrahydrolinalool (3,7-

dimethyloctan-3-ol), the 3,6-isomer exhibits distinct steric and physicochemical properties due

to the internal positioning of the methyl substituent at the C6 position rather than the terminal

C7.[1]

This guide provides a rigorous examination of the molecule's architecture, validated synthetic

pathways, and analytical fingerprints, designed to support high-precision applications in

fragrance chemistry, pharmaceutical intermediate synthesis, and lipophilic solvent design.[1]
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Parameter Specification

IUPAC Name 3,6-Dimethyloctan-3-ol

CAS Registry Number 151-19-9

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol

SMILES CCC(C)CCC(C)(CC)O

Chiral Centers C3 and C6 (4 Stereoisomers possible)

Synonyms Aprol 100; 3-Octanol, 3,6-dimethyl-; AR 1

Physicochemical Profile
The following data aggregates experimental values and high-confidence predictions. The

tertiary hydroxyl group confers significant resistance to oxidation, while the aliphatic chain

length ensures high lipophilicity.[1]
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Property Value Context/Conditions

Boiling Point 202.2 °C
@ 760 mmHg (Standard

Atmosphere)

Boiling Point (Reduced) 98–99 °C @ 9 mmHg

Density 0.831 – 0.837 g/mL @ 25 °C

Refractive Index (

)
1.434 – 1.440 @ 20 °C

Flash Point ~82 °C (180 °F) TCC (Tag Closed Cup)

LogP (Octanol/Water) 3.30 – 3.48
Lipophilic; membrane

permeable

Vapor Pressure 0.072 mmHg @ 25 °C (Estimated)

Solubility ~188 mg/L (Water)
Soluble in Ethanol, Diethyl

Phthalate

Synthetic Methodology: The Grignard Route
While hydrogenation of specific unsaturated terpene analogs is possible, it often yields isomer

mixtures.[1] For research-grade purity, the alkylation of a ketone precursor via Grignard reagent

is the preferred route.[1] This method allows for precise control over the carbon skeleton

construction.[1]

Retrosynthetic Analysis
The target molecule, 3,6-dimethyloctan-3-ol, can be disconnected at the C3 position.[1] The

most logical precursors are 5-methyl-2-heptanone and Ethylmagnesium bromide.[1]

Logic: The ethyl group adds to the carbonyl carbon (C2 of the heptanone), converting it to a

tertiary alcohol (C3 of the final octane chain).[1]

Experimental Protocol (Bench Scale)
Reagents:
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5-Methyl-2-heptanone (1.0 eq)[1]

Ethylmagnesium bromide (1.2 eq, 3.0 M in Diethyl Ether)[1]

Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether[1]

Quenching Agent: Saturated Ammonium Chloride (ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

)

Workflow:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition

funnel, and nitrogen inlet. Maintain a positive pressure of inert gas (ngcontent-ng-

c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

or

).

Solvation: Charge the flask with anhydrous THF and cool to 0°C in an ice bath.

Grignard Addition: Cannulate Ethylmagnesium bromide into the flask.

Substrate Addition: Add 5-methyl-2-heptanone dropwise over 30 minutes. The exotherm

must be controlled to prevent solvent boiling.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 8:2) or GC-FID.[1]

Quenching: Cool back to 0°C. Slowly add saturated aqueous

to hydrolyze the magnesium alkoxide intermediate.

Workup: Separate the organic layer.[1] Extract the aqueous layer twice with diethyl ether.[1]

Combine organics, wash with brine, and dry over anhydrous

.
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Purification: Concentrate under reduced pressure. Purify via fractional distillation under

vacuum (approx. 10 mmHg) to isolate the product.

Reaction Pathway Visualization
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Figure 1: Grignard synthesis pathway for 3,6-dimethyloctan-3-ol from ketone precursors.

Reactivity & Stability Profile
Understanding the tertiary alcohol functionality is crucial for formulation and derivatization.[1]

Steric Hindrance & Oxidation
The hydroxyl group at C3 is sterically hindered by the surrounding ethyl, methyl, and alkyl

chains.[1]

Oxidation Resistance: Unlike primary or secondary alcohols, 3,6-dimethyloctan-3-ol cannot

be oxidized to a ketone or aldehyde without breaking carbon-carbon bonds.[1] It is stable

against mild oxidants (e.g., PCC, Jones reagent).[1]
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Implication: Excellent stability in oxidative formulations (e.g., topical creams exposed to air).

[1]

Dehydration (Zaitsev Elimination)
Under acidic conditions (e.g., ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

, heat), the molecule undergoes dehydration to form alkenes.

Major Product: The double bond will form preferentially towards the most substituted carbons

(Zaitsev's Rule), likely yielding isomers of 3,6-dimethyl-2-octene or 3,6-dimethyl-3-octene.[1]

Analytical Characterization
For verification of synthesis or quality control in raw materials, Gas Chromatography-Mass

Spectrometry (GC-MS) is the gold standard.[1]

Mass Fragmentation Pattern (EI, 70 eV)
Tertiary alcohols often do not show a strong molecular ion (ngcontent-ng-c176312016=""

_nghost-ng-c3009799073="" class="inline ng-star-inserted">

) peak because they dehydrate or fragment easily in the ion source.

Molecular Ion: m/z 158 (Weak or absent).[1]

Base Peak / Key Fragments:

m/z 140 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

): Loss of water (

). This is a diagnostic peak for alcohols.[1]

m/z 129 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

): Loss of the Ethyl group (alpha-cleavage).
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m/z 111 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

): Combined loss of water and ethyl group.

m/z 73 (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-

inserted">

): Alpha-cleavage fragment containing the oxygen.

Analytical Workflow Diagram
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Figure 2: GC-MS analytical workflow for identification and purity assessment.
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Applications in Drug Development & Industry[1][2]
Pharmaceutical Excipient / Solvent
With a LogP of ~3.3, 3,6-dimethyloctan-3-ol serves as an effective co-solvent for lipophilic

active pharmaceutical ingredients (APIs).[1] Its tertiary alcohol structure prevents it from

reacting with electrophilic APIs, offering a chemically inert vehicle compared to primary

alcohols.[1]

Fragrance & Olfactory Research
The molecule possesses a floral, fresh, and slightly woody odor profile.[1] It is used as a

"blender" in perfumery to add volume and substantivity without dominating the top notes.[1] It is

often used as a saturated stable analog to Linalool, providing similar olfactory notes but with

superior stability in high-pH functional products (soaps, detergents).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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